[2-(6-Amino-9H-purin-9-YL)-1-methylethoxy]methyl-triphosphate
[2-(6-Amino-9H-purin-9-YL)-1-methylethoxy]methyl-triphosphate
Brand Name:
Vulcanchem
CAS No.:
166403-66-3
VCID:
VC0176457
InChI:
InChI=1S/C9H16N5O10P3/c1-6(2-14-4-13-7-8(10)11-3-12-9(7)14)22-5-25(15,16)23-27(20,21)24-26(17,18)19/h3-4,6H,2,5H2,1H3,(H,15,16)(H,20,21)(H2,10,11,12)(H2,17,18,19)/t6-/m1/s1
SMILES:
CC(CN1C=NC2=C1N=CN=C2N)OCP(=O)(O)OP(=O)(O)OP(=O)(O)O
Molecular Formula:
C9H16N5O10P3
Molecular Weight:
447.17 g/mol
[2-(6-Amino-9H-purin-9-YL)-1-methylethoxy]methyl-triphosphate
CAS No.: 166403-66-3
Main Products
VCID: VC0176457
Molecular Formula: C9H16N5O10P3
Molecular Weight: 447.17 g/mol
![[2-(6-Amino-9H-purin-9-YL)-1-methylethoxy]methyl-triphosphate - 166403-66-3](/images/no_structure.jpg)
| CAS No. | 166403-66-3 |
|---|---|
| Product Name | [2-(6-Amino-9H-purin-9-YL)-1-methylethoxy]methyl-triphosphate |
| Molecular Formula | C9H16N5O10P3 |
| Molecular Weight | 447.17 g/mol |
| IUPAC Name | [(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-[hydroxy(phosphonooxy)phosphoryl]oxyphosphinic acid |
| Standard InChI | InChI=1S/C9H16N5O10P3/c1-6(2-14-4-13-7-8(10)11-3-12-9(7)14)22-5-25(15,16)23-27(20,21)24-26(17,18)19/h3-4,6H,2,5H2,1H3,(H,15,16)(H,20,21)(H2,10,11,12)(H2,17,18,19)/t6-/m1/s1 |
| Standard InChIKey | IACQCQDWSIQSRP-ZCFIWIBFSA-N |
| Isomeric SMILES | C[C@H](CN1C=NC2=C(N=CN=C21)N)OCP(=O)(O)OP(=O)(O)OP(=O)(O)O |
| SMILES | CC(CN1C=NC2=C1N=CN=C2N)OCP(=O)(O)OP(=O)(O)OP(=O)(O)O |
| Canonical SMILES | CC(CN1C=NC2=C(N=CN=C21)N)OCP(=O)(O)OP(=O)(O)OP(=O)(O)O |
| Synonyms | tenofovir diphosphate |
| PubChem Compound | 5481180 |
| Last Modified | Nov 11 2021 |
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